2-(Butoxymethyl)furan
Overview
Description
2-(Butoxymethyl)furan is a chemical compound with the molecular formula C9H14O2 . It has a molecular weight of 154.21 g/mol . The compound is also known by other names such as 2-butoxymethylfuran and FURAN, 2-(BUTOXYMETHYL)- .
Molecular Structure Analysis
The molecular structure of 2-(Butoxymethyl)furan consists of a furan ring with a butoxymethyl group attached to one of the carbon atoms . The InChI string for this compound is InChI=1S/C9H14O2/c1-2-3-6-10-8-9-5-4-7-11-9/h4-5,7H,2-3,6,8H2,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Butoxymethyl)furan include a molecular weight of 154.21 g/mol, a XLogP3 of 2.2, and a topological polar surface area of 22.4 Ų . It has no hydrogen bond donors, two hydrogen bond acceptors, and five rotatable bonds .Scientific Research Applications
Epoxy Resin Synthesis
2-(Butoxymethyl)furan: is utilized in the synthesis of epoxy resins, which are vital in various industrial applications due to their excellent mechanical properties and chemical resistance. The furan derivative can be incorporated into epoxy resins to enhance their sustainability, as it is derived from renewable resources .
Biodegradable Polymer Production
This compound plays a role in the production of biodegradable polymers. By acting as a monomer, it contributes to creating polymers that break down more easily in the environment, thus reducing pollution and reliance on non-renewable resources .
Pharmaceutical Research
In pharmaceutical research, 2-(Butoxymethyl)furan may serve as a precursor or an intermediate in the synthesis of various drugs. Its furan core can be functionalized to produce compounds with potential therapeutic effects .
Agricultural Chemicals
The furan derivative could be used in the development of new agricultural chemicals. Its structure allows for the creation of compounds that could serve as safer and more effective pesticides or herbicides .
Material Science
2-(Butoxymethyl)furan: can be used in material science to develop new materials with unique properties, such as improved thermal stability or enhanced electrical conductivity. This can lead to advancements in electronics and construction materials .
Green Chemistry
As part of the movement towards green chemistry, this compound is valuable for its potential to replace more toxic or less sustainable chemicals in various chemical reactions and processes .
Future Directions
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . Therefore, the targets could be diverse depending on the specific biological or pharmacological activity.
Mode of Action
Furan derivatives have been known to interact with various biological targets leading to different therapeutic effects
Biochemical Pathways
Furan derivatives have been known to affect various biochemical pathways depending on their specific biological or pharmacological activity
Pharmacokinetics
The compound’s molecular formula is c9h14o2, with an average mass of 154206 Da and a monoisotopic mass of 154099380 Da These properties could influence its pharmacokinetics and bioavailability
Result of Action
Furan derivatives have been known to exhibit various molecular and cellular effects depending on their specific biological or pharmacological activity
properties
IUPAC Name |
2-(butoxymethyl)furan |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c1-2-3-6-10-8-9-5-4-7-11-9/h4-5,7H,2-3,6,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPDABMXTZAZGFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCC1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40205471 |
Source
|
| Record name | Furan, 2-(butoxymethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40205471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Butoxymethyl)furan | |
CAS RN |
56920-82-2 |
Source
|
| Record name | 2-(Butoxymethyl)furan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56920-82-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Furan, 2-(butoxymethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056920822 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Furan, 2-(butoxymethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40205471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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